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Compound of Interest

Compound Name: 3-(Diethylamino)propanamide

Cat. No.: B3052048 Get Quote

An In-Depth Technical Guide to 3-(Diethylamino)propanamide

Abstract: 3-(Diethylamino)propanamide (CAS No. 3813-27-2) is a versatile bifunctional

molecule featuring a tertiary amine and a primary amide. This unique combination makes it a

valuable intermediate in diverse fields, from pharmaceutical development to polymer science.

This technical guide provides an in-depth review of its physicochemical properties, a detailed

synthesis protocol via Michael addition, and a comprehensive overview of its applications. We

explore its role as a foundational scaffold for bioactive molecules, its function as a mild base

catalyst in organic synthesis, and its utility in materials science. This document is intended for

researchers, chemists, and drug development professionals seeking a thorough understanding

of this compound's synthesis, characterization, and practical utility.

Introduction
3-(Diethylamino)propanamide is a short-chain aliphatic amide that possesses both a

nucleophilic tertiary amine and a hydrogen-bond-donating primary amide group.[1] This

amphoteric character—acting as a weak base and a hydrogen-bond acceptor/donor—

underpins its utility as a versatile building block in synthetic chemistry.[1] While not an active

pharmaceutical ingredient (API) itself, it serves as a critical precursor and intermediate in the

synthesis of more complex molecules.[2] Its structure allows for derivatization at multiple sites,

enabling chemists to fine-tune properties such as solubility, basicity, and metabolic stability in

target compounds.[1] Notably, it is listed as a known impurity in the production of

Metoclopramide, an widely used antiemetic drug, making its synthesis and characterization of

significant interest to pharmaceutical quality control and regulatory professionals.[3]
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Physicochemical Properties
The compound is typically a colorless to light yellow liquid or a white to off-white low-melting

solid.[1] It is characterized by moderate polarity and is soluble in water, alcohols, and various

organic solvents.[1] A summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of 3-(Diethylamino)propanamide

Property Value Source(s)

CAS Number 3813-27-2 [4]

Molecular Formula C₇H₁₆N₂O [4]

Molecular Weight 144.21 g/mol [2]

Appearance
White to off-white solid or

colorless to light yellow liquid
[1][2]

Boiling Point
126-130 °C @ 0.9-1.25 Torr

(154-157 °C @ 8 Torr)
[2][4]

Density 0.947 ± 0.06 g/cm³ (Predicted) [2]

pKa 16.37 ± 0.40 (Predicted) [2]

IUPAC Name 3-(diethylamino)propanamide [4]

Synonyms

3-(Diethylamino)propionamide,

N³,N³-Diethyl-β-alaninamide,

Metoclopramide Impurity 9

[4]

Synthesis and Characterization
The most direct and industrially relevant method for synthesizing 3-
(diethylamino)propanamide is the aza-Michael addition of diethylamine to acrylamide. This

reaction is efficient and leverages readily available starting materials.

Primary Synthetic Route: Aza-Michael Addition
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The synthesis proceeds via the conjugate addition of the secondary amine (diethylamine) to

the electron-deficient alkene of acrylamide. The lone pair of the nitrogen atom in diethylamine

acts as a nucleophile, attacking the β-carbon of the acrylamide. This reaction is typically

performed neat or in a suitable solvent and can often proceed without a catalyst, although mild

heating or a base can be used to accelerate the process.
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Reactants

Product

Diethylamine
(C₄H₁₁N)

3-(Diethylamino)propanamide
(C₇H₁₆N₂O)

 + 

Aza-Michael
Addition

Acrylamide
(C₃H₅NO)

Derivatization Pathways

Resulting Molecules

3-(Diethylamino)propanamide
(Scaffold)

N-Alkylation / Quaternization
(Modifies charge, creates surfactants)

R-X

Amide N-Substitution
(Builds complex amides)

Acylation / Alkylation

Amide Reduction
(Forms diamines)

LiAlH₄ / BH₃

Quaternary Ammonium Salts Substituted β-Amino Amides N¹,N¹-Diethylpropane-1,3-diamine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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